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Compound of Interest

Compound Name: EP009

Cat. No.: B607333 Get Quote

Initial reports and inquiries have suggested that EP009 is a bioactive molecule with a specific

molecular target relevant to drug development. However, a thorough investigation reveals that

EP009 is, in fact, an automotive part, specifically a flat water pump pulley for Ford vehicles.

This document serves to correct this misidentification and provide a technical overview of the

actual EP009 product.

It appears there has been a significant misunderstanding regarding the nature of the product

designated "EP009." This identifier does not correspond to a chemical compound, drug

candidate, or any substance with a pharmacological or biological activity. Therefore, the

concepts of molecular targets, signaling pathways, and related experimental protocols are not

applicable in this context.

The product correctly identified as EP009 is a steel water pump pulley manufactured by Nuline

and Dayco for a range of Ford and Ford Performance vehicles.

Technical Specifications of the EP009 Water Pump
Pulley
Below is a summary of the available technical data for the Nuline and Dayco EP009 water

pump pulley.
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Parameter Value

Part Number EP009

Product Name Flat Water Pump Pulley

Material Steel

Inner Diameter 18.9 mm

Outer Diameter 104.6 mm

Weight 0.46 kg

Function and Application
The EP009 pulley is a component of the engine's accessory belt drive system. Its primary

function is to be driven by the serpentine belt, which in turn drives the water pump. The water

pump circulates coolant through the engine to maintain optimal operating temperatures.

Vehicle Compatibility:

The EP009 is compatible with a variety of Ford models, including but not limited to:

Ford Fairlane (NF, NL, AU, AU II, BA)

Ford Falcon (EF, EL, XH, AU, BA)

Ford LTD (DF, DL, AU)

Ford Territory

Ford Performance Vehicles Falcon and F6X

Compatible Engines:

4.0 Litre (SOHC 12 Valve) 6-Cylinder

4.0 Litre Barra (DOHC) 182kw, 190kw, 195kw 6-Cylinder
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4.0 Litre Barra Turbo (DOHC) 240T, 245T, 270T

4.0 Litre Ford Barra Turbo Performance

4.0 Litre Turbo (DOHC) (Barra 270T, Barra 310T)

Diagram of a Serpentine Belt System
The following diagram illustrates the general logical relationship of a water pump pulley within a

serpentine belt drive system.
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Simplified Serpentine Belt System
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In conclusion, the designation EP009 refers to a mechanical automotive component and not a

substance with a molecular target. All future inquiries and research should be directed by this

corrected identification.

To cite this document: BenchChem. [Misidentification of EP009: A Technical Clarification].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607333#what-is-the-molecular-target-of-ep009]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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